Cas no 1261932-88-0 (2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid
• CAS No: 1261932-88-0
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• MDL: MFCD18321396
• CID: 2622273
• PubChem ID: 53227267
• Update Time: 2025-05-24

2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dimethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18321396
• 2-(3,4-DIMETHOXYPHENYL)-4-NITROBENZOIC ACID
• DTXSID50690854
• 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%
• 1261932-88-0
• 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18321396
• Inchi： 1S/C15H13NO6/c1-21-13-6-3-9(7-14(13)22-2)12-8-10(16(19)20)4-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： NYWKNCXZXXQKQY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 303.07428713Da
• Monoisotopic Mass: 303.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid

2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic Acid: A Comprehensive Overview

The compound CAS No. 1261932-88-0, commonly referred to as 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology and materials science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its potential uses and mechanisms.

The molecular structure of 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid is characterized by a benzoic acid moiety substituted with a nitro group at the 4-position and a 3,4-dimethoxyphenyl group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays. The presence of electron-donating methoxy groups and the electron-withdrawing nitro group creates a balance of reactivity that is exploited in numerous synthetic pathways.

Recent studies have highlighted the potential of 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid as a precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance electronic devices. Additionally, researchers have explored its role in drug discovery, where its structural features make it a promising lead compound for targeting specific biological pathways.

In terms of pharmacological applications, 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid has shown potential as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory responses. Recent clinical trials have demonstrated its efficacy in reducing inflammation in animal models, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Furthermore, its nitro group has been implicated in enhancing the bioavailability of the compound, making it a favorable candidate for drug delivery systems.

The synthesis of CAS No. 1261932-88-0 involves a multi-step process that typically begins with the preparation of the 3,4-dimethoxyphenyl group through Friedel-Crafts alkylation or similar methods. Subsequent steps involve the introduction of the nitro group and the benzoic acid moiety through carefully optimized reaction conditions. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, 2-(3,4-Dimethoxyphenyl)-4-nitrobenzoic acid, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary chemical research. Its role in materials science, pharmacology, and synthetic chemistry underscores its importance as a valuable compound with immense potential for future innovations.